Cas no 63519-70-0 (Benz[f]isoquinoline, 1,2-dihydro-4-(methylthio)-)
![Benz[f]isoquinoline, 1,2-dihydro-4-(methylthio)- structure](https://www.kuujia.com/scimg/cas/63519-70-0x500.png)
63519-70-0 structure
Product name:Benz[f]isoquinoline, 1,2-dihydro-4-(methylthio)-
CAS No:63519-70-0
MF:C14H13NS
MW:227.32472205162
CID:1653171
Benz[f]isoquinoline, 1,2-dihydro-4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- Benz[f]isoquinoline, 1,2-dihydro-4-(methylthio)-
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- Inchi: 1S/C14H13NS/c1-16-14-13-7-6-10-4-2-3-5-11(10)12(13)8-9-15-14/h2-7H,8-9H2,1H3
- InChI Key: AJNBWLQSVJCYIK-UHFFFAOYSA-N
- SMILES: C1(SC)C2=C(C3=CC=CC=C3C=C2)CCN=1
Computed Properties
- Exact Mass: 227.07699
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 384.0±35.0 °C(Predicted)
- PSA: 12.36
- pka: 4.03±0.20(Predicted)
Benz[f]isoquinoline, 1,2-dihydro-4-(methylthio)- Related Literature
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1. Trapping shape-controlled nanoparticle nucleation and growth stages via continuous-flow chemistry†Tabot M. D. Besong,Noktan M. AlYami,Khabiboulakh Katsiev,Dalaver H. Anjum,Ahmed Abdelkader,Pedro M. F. J. Costa,Victor M. Burlakov,Alain Goriely,Osman M. Bakr Chem. Commun., 2017,53, 2495-2498
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Liang Wang,Li Song,Lei Li,Yifei Wang RSC Adv., 2014,4, 1567-1569
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Marcin Kwit,Beata Zabicka,Jacek Gawronski Dalton Trans., 2009, 6783-6789
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5. Transition-metal catalyzed valorization of lignin: the key to a sustainable carbon-neutral futureMarkus D. Kärkäs,Bryan S. Matsuura,Timothy M. Monos,Gabriel Magallanes,Corey R. J. Stephenson Org. Biomol. Chem., 2016,14, 1853-1914
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